Cas no 866872-81-3 (1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 866872-81-3
• MF: C₁₈H₁₇FN₄O
• MW: 324.352186918259
• CID: 4717923
• Update Time: 2025-11-01

1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• STL017782
• HTS010192
• ST50790903
• 1-(4-ethylphenyl)-N-(3-fluorophenyl)-5-methyltriazole-4-carboxamide
• [1-(4-ethylphenyl)-5-methyl(1,2,3-triazol-4-yl)]-N-(3-fluorophenyl)carboxamide
• 1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C18H17FN4O/c1-3-13-7-9-16(10-8-13)23-12(2)17(21-22-23)18(24)20-15-6-4-5-14(19)11-15/h4-11H,3H2,1-2H3,(H,20,24)
• InChI Key： AKLCXEZHTYBKNZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)NC(C1=C(C)N(C2C=CC(=CC=2)CC)N=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 427
• Topological Polar Surface Area: 59.8

Additional information on 1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-81-3)

1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 866872-81-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of an ethyl group at the para position of the phenyl ring and a fluorine substituent on another phenyl ring introduces both steric and electronic effects that can modulate the compound's reactivity and binding affinity. Additionally, the methyl group at the 5-position of the triazole ring further enhances its structural complexity and potential for biological activity.

In recent years, there has been a growing interest in developing novel triazole derivatives as potential candidates for various therapeutic applications. The combination of aromatic rings with a triazole core has been shown to exhibit inhibitory activity against several enzymes and receptors involved in pathological processes. Specifically, compounds with similar structural motifs have demonstrated promise in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of 1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is its potential as a scaffold for drug discovery. The triazole ring itself is a well-known pharmacophore that can interact with biological targets in multiple ways. For instance, it can form hydrogen bonds with amino acid residues in protein active sites, thereby influencing enzyme activity or receptor binding. The fluorine substituent further enhances this interaction by increasing the compound's lipophilicity and electronic properties.

The ethyl group at the para position of one phenyl ring adds another layer of complexity to the molecule. This substituent can influence both the shape and electronic distribution of the molecule, potentially affecting its ability to bind to biological targets. Such structural features are often critical in determining a compound's efficacy and selectivity in biological systems.

Recent studies have highlighted the importance of optimizing triazole derivatives for improved pharmacokinetic properties. Researchers have been particularly interested in enhancing solubility, reducing metabolic clearance, and improving target specificity. The specific arrangement of functional groups in 1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide suggests that it may possess favorable characteristics for these properties, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of each functional group must be carefully planned to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazole core and introduce the aromatic substituents efficiently.

In terms of biological activity, preliminary studies have suggested that 1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses. The fluorine substituent has been shown to enhance binding affinity to specific protein targets, while the ethyl group can modulate interactions with other biological molecules. These findings align with broader trends in drug discovery where structurally diverse compounds are being explored for their potential therapeutic benefits.

The development of new pharmaceutical agents relies heavily on understanding how molecular structure influences biological activity. Computational methods such as molecular docking and quantum mechanical calculations have become indispensable tools in this process. These techniques allow researchers to predict how a compound will interact with biological targets at an atomic level, providing valuable insights into its potential efficacy and side effects.

The use of computational modeling has also been instrumental in optimizing synthetic routes for complex molecules like 1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide. By simulating reaction mechanisms and predicting intermediate structures, chemists can design more efficient synthetic pathways that minimize unwanted byproducts and improve overall yields.

In conclusion, 1-(4-Ethylphenyl)-N-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 866872-81-3)